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Compound Name: CAY10404

Cat. No.: B1668644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CAY10404 is a potent and highly selective diarylisoxazole-based inhibitor of cyclooxygenase-2

(COX-2), a key enzyme in the inflammatory cascade and a target in various pathological

conditions, including cancer. This technical guide provides an in-depth overview of the chemical

and physical properties of CAY10404, its mechanism of action, and detailed experimental

protocols for its application in both in vitro and in vivo research settings. The information

presented herein is intended to support researchers and drug development professionals in

utilizing CAY10404 as a pharmacological tool to investigate the roles of COX-2 in health and

disease.

Chemical and Physical Properties
CAY10404, with the CAS number 340267-36-9, is a synthetic small molecule with a molecular

formula of C₁₇H₁₂F₃NO₃S and a molecular weight of 367.34 g/mol .[1] Its chemical structure is

characterized by a central isoxazole ring substituted with phenyl, trifluoromethyl, and

methylsulfonylphenyl groups. This structural arrangement contributes to its high affinity and

selectivity for the COX-2 enzyme.

Table 1: Chemical Identifiers and Properties of CAY10404
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Property Value

CAS Number 340267-36-9[1][2][3][4][5]

IUPAC Name
3-(4-(Methylsulfonyl)phenyl)-4-phenyl-5-

(trifluoromethyl)isoxazole[5]

Molecular Formula C₁₇H₁₂F₃NO₃S[1][4]

Molecular Weight 367.34 g/mol [1][4]

SMILES
CS(=O)(=O)c1ccc(cc1)-c1noc(c1-c1ccccc1)C(F)

(F)F[1]

Appearance White to off-white solid[4]

Table 2: Physical Properties of CAY10404

Property Value

Solubility
DMF: 21 mg/mLDMF:PBS (pH 7.2) (1:1): 0.5

mg/mLDMSO: 17 mg/mLEthanol: 17 mg/mL

Stability
Stable for at least 4 years when stored as

directed.[3]

Storage Store at -20°C[1]

Note: Melting point and boiling point data are not readily available in the public domain.

Mechanism of Action and Biological Activity
CAY10404 is a potent and highly selective inhibitor of the COX-2 enzyme, with a reported IC₅₀

(half-maximal inhibitory concentration) of 1 nM.[4] Its selectivity for COX-2 over COX-1 is

exceptionally high, with a selectivity index greater than 500,000.[4] The cyclooxygenase

enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are

key mediators of inflammation, pain, and fever. COX-1 is constitutively expressed in most

tissues and plays a role in physiological functions, while COX-2 is an inducible enzyme that is

upregulated at sites of inflammation. The high selectivity of CAY10404 for COX-2 minimizes the
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risk of side effects associated with the inhibition of COX-1, such as gastrointestinal

complications.

Beyond its anti-inflammatory properties, CAY10404 has been shown to inhibit the PKB/Akt and

MAPK signaling pathways.[1][4] These pathways are crucial for cell survival, proliferation, and

apoptosis. By inhibiting these pathways, CAY10404 can induce apoptosis in various cancer cell

lines, particularly in non-small cell lung cancer (NSCLC) cells.[4]
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Mechanism of action of CAY10404.

Experimental Protocols
The following protocols are illustrative examples based on published research and are intended

to serve as a starting point for experimental design. Researchers should optimize these

protocols for their specific experimental conditions.

In Vitro Cell-Based Assays
This protocol describes the use of CAY10404 to assess its effects on the viability and apoptosis

of non-small cell lung cancer (NSCLC) cell lines such as H1703, H358, and H460.[4]

Materials:
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NSCLC cell lines (e.g., H1703, H358, H460)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

CAY10404 stock solution (dissolved in DMSO)

96-well plates

Cell viability reagent (e.g., MTT, WST-1)

Apoptosis detection kit (e.g., Annexin V-FITC/Propidium Iodide)

Plate reader

Flow cytometer

Procedure:

Cell Seeding: Seed NSCLC cells in 96-well plates at a density of 5,000-10,000 cells per well

in 100 µL of complete medium. Allow the cells to adhere overnight.

Treatment: Prepare serial dilutions of CAY10404 in complete medium from the stock

solution. The final concentrations should range from 10 µM to 100 µM.[4] A vehicle control

(DMSO) should be included. Remove the old medium from the wells and add 100 µL of the

CAY10404-containing medium or vehicle control.

Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.[4]

Cell Viability Assessment: Add the cell viability reagent to each well according to the

manufacturer's instructions and incubate for the recommended time. Measure the

absorbance or fluorescence using a plate reader.

Apoptosis Assessment: For apoptosis analysis, seed cells in 6-well plates and treat with

CAY10404 as described above. After 72 hours, harvest the cells and stain with Annexin V-

FITC and Propidium Iodide according to the manufacturer's protocol. Analyze the stained

cells by flow cytometry.
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Workflow for in vitro cell viability and apoptosis assays.

In Vivo Studies in a Mouse Model of Lung Inflammation
This protocol provides a general framework for investigating the anti-inflammatory effects of

CAY10404 in a mouse model of ventilator-induced lung injury.[4]

Materials:
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Adult male C57Bl/6J mice (24-30 g)[4]

CAY10404 solution for injection (e.g., dissolved in a suitable vehicle like saline with a small

percentage of DMSO and/or Tween 80)

Mechanical ventilator

Anesthesia (e.g., isoflurane)

Materials for bronchoalveolar lavage (BAL) and tissue collection

Procedure:

Animal Acclimatization: Acclimatize mice to the laboratory conditions for at least one week

before the experiment.

CAY10404 Administration: Administer CAY10404 intraperitoneally (i.p.) at a dose of 50

mg/kg/day for 4 days.[4] A control group should receive the vehicle only.

Induction of Lung Injury: On the fourth day, anesthetize the mice and induce lung injury by

mechanical ventilation with a high tidal volume (e.g., 20 ml/kg) for 4 hours.[4] A control group

of non-ventilated mice should also be included.

Sample Collection: At the end of the ventilation period, euthanize the mice and perform a

bronchoalveolar lavage (BAL) to collect fluid for cytokine and cell analysis. Collect lung

tissue for histological examination and biochemical assays (e.g., measurement of

prostaglandins like PGE₂ and 6-keto PGF₁α).[4]

Analysis: Analyze the BAL fluid for inflammatory cell counts and cytokine levels. Process the

lung tissue for histopathology to assess the degree of inflammation and injury. Measure

prostaglandin levels in lung homogenates.
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Workflow for in vivo mouse model of lung inflammation.

Conclusion
CAY10404 is a valuable research tool for investigating the multifaceted roles of COX-2 in

various physiological and pathological processes. Its high potency and selectivity make it an

ideal candidate for studies requiring precise inhibition of COX-2 activity. This guide provides a

comprehensive overview of its properties and potential applications, offering a solid foundation
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for researchers to incorporate CAY10404 into their experimental designs. As with any

pharmacological agent, careful consideration of dosage, timing, and experimental model is

crucial for obtaining robust and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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